2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C23H22N2O3/c1-23(2)10-17(26)21-19(11-23)28-22(25)16(12-24)20(21)15-8-9-18(27-3)14-7-5-4-6-13(14)15/h4-9,20H,10-11,25H2,1-3H3
• InChI Key: GXDXJHLRYPOABV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C4=CC=CC=C34)OC)C(=O)C1)C
• Molecular Formula: C23H22N2O3
• Molecular Weight: 374.4 g/mol

Description

2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structure, which includes a naphthalene ring, a chromene core, and an amino group. Its distinct chemical properties make it a valuable subject for studies in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile typically involves a multi-step process. One common method involves the reaction of 2-amino-4-methylphenol with 4-methoxynaphthalene-1-carbaldehyde in methanol. The mixture is stirred for an hour, and the solvent is then evaporated under reduced pressure. The resulting residue is recrystallized from methanol to yield the desired compound .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to maximize yield and purity. Industrial production may also incorporate continuous flow reactors and automated systems to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to facilitate the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones or other oxygenated derivatives, while substitution reactions can introduce a wide range of functional groups, leading to diverse chemical entities.

Scientific Research Applications

2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has several scientific research applications:

Chemistry: The compound is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: Researchers study the compound’s interactions with biological molecules to understand its potential as a biochemical probe or therapeutic agent.

Medicine: The compound’s pharmacological properties are investigated for potential drug development, particularly in targeting specific enzymes or receptors.

Industry: Its chemical stability and reactivity make it suitable for various industrial applications, including materials science and catalysis.

Mechanism of Action

The mechanism by which 2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile exerts its effects involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific context of its application, whether in a biochemical assay or a therapeutic setting.

Comparison with Similar Compounds

Similar Compounds

2-amino-4-(4-methoxynaphthalen-1-yl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile: Lacks the dimethyl groups, which may affect its reactivity and stability.

2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-4H-chromene-3-carbonitrile: Differs in the hydrogenation state of the chromene ring, potentially altering its chemical properties.

Uniqueness

The presence of the dimethyl groups and the specific configuration of the chromene and naphthalene rings make 2-amino-4-(4-methoxynaphthalen-1-yl)-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile unique